Egfr-IN-75

• Molecular Formula: C10H6N6S2
• Molecular Weight: 274.3 g/mol
• InChI: InChI=1S/C10H6N6S2/c11-8-6-4(13-1-15-8)3-5-7(18-10(3)17-6)9(12)16-2-14-5/h1-2H,(H2,11,13,15)(H2,12,14,16)
• InChIKey: NPLLCTPDYCQUES-UHFFFAOYSA-N

Egfr-IN-75: Dual EGFR WT/T790M Inhibitor and Antioxidant

Egfr-IN-75 (also designated Compound 2, CAS not yet widely registered) is a thieno[2,3-b]thiophene-derived small-molecule inhibitor of both wild-type epidermal growth factor receptor (EGFR WT) and the T790M gatekeeper mutant (EGFR T790M) [1]. Synthesized via microwave-assisted cyclization of 3,4-diaminothieno[2,3-b]thiophene-2,5-dicarbonitrile with formamide, it bears a pyrimido[4″,3″:4′,5′]thieno[3′,2′:4,5]thieno[3,2-d]pyrimidine-4,7-diamine core (MW 274.32 Da, formula C₁₀H₆N₆S₂) [1]. The compound is characterized within a series of seven congeners (1–7) and benchmarked against the clinical EGFR tyrosine kinase inhibitors erlotinib and gefitinib, as well as the cytotoxic agent doxorubicin, across enzymatic, cellular, and in silico assays [1].

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Dual EGFR WT/T790M inhibitor probe for gatekeeper mutant resistance studies

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Reported co-activity as radical scavenger supports oxidative stress endpoint research

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Thieno[2,3-b]thiophene chemotype with pyrimidodiamine decoration for SAR benchmarking

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

Why Generic Substitution Fails for Egfr-IN-75

Although Egfr-IN-75 (Compound 2) belongs to a seven-member congeneric series of thieno[2,3-b]thiophene-2,5-dicarbonitrile derivatives, the quantitative activity cliff between Compound 2 and its closest structural neighbors—particularly Compound 1 and Compound 3—precludes simple interchangeability [1]. Despite sharing the same tricyclic core, small variations in the fused heterocyclic decoration produce large, measurable differences in mutant EGFR T790M inhibitory potency (e.g., 5.02 μM for Compound 2 vs. 7.89 μM for Compound 1 and 7.26 μM for Compound 3), in cellular antiproliferative efficacy against MCF-7 breast cancer cells (4.92 μM vs. 8.57 μM and 8.96 μM, respectively), and in radical-scavenging antioxidant capacity (78% vs. 39–64%) [1]. Furthermore, clinical EGFR inhibitors erlotinib and gefitinib exhibit markedly weaker activity in the same assay systems, confirming that neither a series analog nor a clinically approved EGFR inhibitor can recapitulate the multi-parameter profile of Egfr-IN-75 [1].

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Congeneric series analogs show measurable activity cliffs; small heterocycle changes may shift target engagement

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Clinical EGFR inhibitors erlotinib/gefitinib exhibit differing assay-response profiles and lack antioxidant co-activity

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Structural neighbors with altered Met793 interaction patterns may not recapitulate dual inhibition plus radical scavenging

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

Egfr-IN-75 Procurement Evidence

EGFR T790M Kinase Inhibition

Egfr-IN-75 (Compound 2) demonstrated an IC₅₀ of 5.02 ± 0.19 μM against the EGFR T790M mutant kinase, making it the most potent inhibitor in the seven-compound series and 4.27-fold more active than the clinical EGFR inhibitor gefitinib (IC₅₀ = 21.44 ± 0.75 μM) in the same homogeneous time-resolved fluorescence (HTRF) assay [1]. The next most active series analogs—Compound 1 (IC₅₀ = 7.89 ± 0.31 μM), Compound 3 (IC₅₀ = 7.26 ± 0.32 μM), and Compound 4 (IC₅₀ = 9.16 ± 0.28 μM)—exhibited 1.57-, 1.44-, and 1.82-fold lower potency, respectively [1].

EGFR T790M inhibition

Head-to-head

IC₅₀ 5.02 μM (gefitinib 21.44 μM)

Supports T790M resistance model endpoint interpretation

HTRF assay; n=3; ranked within tested series

Evidence Dimension	EGFR T790M mutant kinase inhibition (IC₅₀, μM)
Target Compound Data	5.02 ± 0.19 μM (Compound 2 / Egfr-IN-75)
Comparator Or Baseline	Gefitinib: 21.44 ± 0.75 μM; Compound 1: 7.89 ± 0.31 μM; Compound 3: 7.26 ± 0.32 μM; Compound 4: 9.16 ± 0.28 μM
Quantified Difference	4.27-fold more potent than gefitinib; 1.57-fold more potent than Compound 1; 1.44-fold more potent than Compound 3
Conditions	HTRF kinase inhibition assay; recombinant EGFR T790M enzyme; n = 3 independent replicates

Why This Matters

Procurement of Egfr-IN-75 instead of gefitinib or a generic series analog ensures the highest available EGFR T790M inhibitory potency within this chemotype, critical for studies targeting T790M-driven resistance in non-small cell lung cancer models.

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

EGFR WT Kinase Inhibition

Against wild-type EGFR kinase in the HTRF assay, Egfr-IN-75 (Compound 2) delivered an IC₅₀ of 0.28 ± 0.03 μM, which is numerically superior to the clinical inhibitor erlotinib (IC₅₀ = 0.32 ± 0.05 μM) and equivalent to the best series performers Compound 1 (0.29 ± 0.05 μM) and Compound 3 (0.29 ± 0.09 μM) [1]. Compounds 5–7 were markedly weaker (IC₅₀ range: 2.02–3.27 μM), and gefitinib was not tested against EGFR WT in this study [1].

EGFR WT inhibition

Head-to-head

IC₅₀ 0.28 μM (erlotinib 0.32 μM)

Equipotent context with reference EGFR inhibitor

HTRF; n=3; comparable to best series analogs

Evidence Dimension	EGFR WT kinase inhibition (IC₅₀, μM)
Target Compound Data	0.28 ± 0.03 μM (Compound 2 / Egfr-IN-75)
Comparator Or Baseline	Erlotinib: 0.32 ± 0.05 μM; Compound 1: 0.29 ± 0.05 μM; Compound 3: 0.29 ± 0.09 μM
Quantified Difference	1.14-fold more potent than erlotinib; essentially equipotent with Compounds 1 and 3
Conditions	HTRF kinase inhibition assay; recombinant EGFR WT enzyme; n = 3 independent replicates; erlotinib used as reference control

Why This Matters

Egfr-IN-75 provides EGFR WT potency at least equivalent to erlotinib while simultaneously offering 4.27-fold greater T790M potency than gefitinib—a dual inhibition profile that neither clinical agent alone can deliver.

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

Cellular Antiproliferative Activity

In MTT cytotoxicity assays, Egfr-IN-75 (Compound 2) exhibited IC₅₀ values of 4.92 ± 0.19 μM against MCF-7 breast adenocarcinoma cells and 4.69 ± 0.09 μM against A549 lung carcinoma cells [1]. By direct comparison, erlotinib required IC₅₀ values of 21.76 ± 1.85 μM (MCF-7) and 19.33 ± 1.85 μM (A549), translating to 4.42-fold and 4.12-fold lower potency, respectively [1]. Compound 2 also surpassed doxorubicin (IC₅₀ = 7.89 ± 0.55 μM) against MCF-7 cells, and outperformed the closest series analog Compound 3 (8.96 μM in MCF-7) by 1.82-fold [1].

Cellular antiproliferative

Head-to-head

MCF-7 IC₅₀ 4.92 μM; A549 IC₅₀ 4.69 μM (erlotinib >19 μM)

Supports cell-model endpoint review in EGFR-driven lines

MTT, 48 h exposure; n=3

Evidence Dimension	Cytotoxicity against MCF-7 and A549 cell lines (IC₅₀, μM)
Target Compound Data	MCF-7: 4.92 ± 0.19 μM; A549: 4.69 ± 0.09 μM (Compound 2 / Egfr-IN-75)
Comparator Or Baseline	Erlotinib: MCF-7 21.76 ± 1.85 μM, A549 19.33 ± 1.85 μM; Doxorubicin: MCF-7 7.89 ± 0.55 μM; Compound 3: MCF-7 8.96 ± 0.35 μM
Quantified Difference	4.42-fold more potent than erlotinib in MCF-7; 4.12-fold more potent than erlotinib in A549; 1.60-fold more potent than doxorubicin; 1.82-fold more potent than Compound 3
Conditions	MTT assay; 48 h drug exposure; MCF-7 (breast adenocarcinoma, EGFR WT-expressing) and A549 (lung carcinoma, EGFR WT-expressing) cell lines; n = 3 independent replicates

Why This Matters

For cellular oncology studies, Egfr-IN-75 provides a substantially larger antiproliferative window than erlotinib across two distinct EGFR-driven cancer lineages, reducing the compound quantity required for equivalent cellular effect in dose-response experiments.

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

ABTS Radical Scavenging Activity

Egfr-IN-75 (Compound 2) reduced ABTS radical cation by 78%, representing the maximum antioxidant capacity among all seven synthesized derivatives [1]. In contrast, Compounds 1, 4, 6, and 7 exhibited only moderate radical scavenging activity ranging from 39% to 49% [1]. Even the next best antioxidants—Compound 3 (64%) and Compound 5 (70%)—fell short of Compound 2 by 14 and 8 percentage points, respectively [1].

ABTS radical scavenging

Head-to-head

78% scavenging (series range 39–70%)

Reported top radical scavenging in chemotype

ABTS spectrophotometric assay

Evidence Dimension	Antioxidant activity (ABTS radical cation scavenging, %)
Target Compound Data	78% radical scavenging (Compound 2 / Egfr-IN-75)
Comparator Or Baseline	Compound 1: 39–49%; Compound 3: 64%; Compound 4: 39–49%; Compound 5: 70%; Compound 6: 39–49%; Compound 7: 39–49%
Quantified Difference	2.0-fold higher than lowest series members (~39%); 1.22-fold higher than Compound 3 (64%); 1.11-fold higher than Compound 5 (70%)
Conditions	ABTS (2,2-azinobis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt) spectrophotometric assay; radical cation absorbance at 734 nm; trolox equivalent antioxidant capacity (TEAC) methodology

Why This Matters

When experimental design requires simultaneously interrogating EGFR kinase inhibition and cellular oxidative stress modulation, Egfr-IN-75 uniquely provides the highest antioxidant capacity in its chemotype—eliminating the need for a separate antioxidant probe compound.

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

EGFR Molecular Docking

Molecular docking of Egfr-IN-75 (Compound 2) into the EGFR active site yielded a binding score (S) of −5.86 kcal/mol (RMSD = 1.79), placing it between Compound 3 (S = −6.18 kcal/mol, RMSD = 1.15) and Compound 1 (S = −5.58 kcal/mol, RMSD = 1.18) [1]. Critically, Compound 2 formed two hydrogen bonds with the gatekeeper residue Met793 (at 2.79 Å and 3.29 Å) and one hydrogen bond with Lys745 (3.56 Å), plus two π–H interactions with Val726 and one π–H interaction with Leu718 [1]. In contrast, Compound 1 lacked the second Met793 hydrogen bond and the Leu718 π–H contact, while Compound 3 formed a distinct interaction pattern involving Asp855 [1]. The co-crystallized ligand HYZ achieved S = −11.33 kcal/mol, serving as an upper-bound reference [1].

Molecular docking

Method context

S = −5.86 kcal/mol; dual H-bond Met793 (2.79, 3.29 Å)

Supports Met793 gatekeeper engagement hypothesis

Docking vs. Compound 1/3; HYZ reference −11.33 kcal/mol

Evidence Dimension	Molecular docking binding score (S, kcal/mol) and key amino acid interactions
Target Compound Data	S = −5.86 kcal/mol; H-bonds: Met793 (2.79 Å, 3.29 Å), Lys745 (3.56 Å); π–H: Val726 (3.63 Å, 4.37 Å), Leu718 (4.57 Å)
Comparator Or Baseline	Compound 1: S = −5.58 kcal/mol; Compound 3: S = −6.18 kcal/mol; HYZ (co-crystallized inhibitor): S = −11.33 kcal/mol
Quantified Difference	0.28 kcal/mol stronger binding than Compound 1; 0.32 kcal/mol weaker than Compound 3; 5.47 kcal/mol weaker than HYZ reference ligand
Conditions	Molecular docking within EGFR WT crystal structure; scoring function embedded in the docking software; compounds 1, 2, 3 selected as most active series members

Why This Matters

Compound 2 distinguishes itself from Compound 1 by establishing a second hydrogen bond with the pharmacologically essential Met793 gatekeeper residue and by engaging Leu718, providing a structure-based rationale for selecting Egfr-IN-75 over Compound 1 for experiments in which Met793 engagement fidelity is hypothesized to drive kinase inhibition durability.

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

Drug-Likeness Profile

Egfr-IN-75 (Compound 2) adheres to all Lipinski rule-of-five criteria, with a topological polar surface area (TPSA) of 160.08 Ų, a calculated logP of 1.79, 4 hydrogen bond acceptors, and 2 hydrogen bond donors [1]. It achieves a bioavailability score of 0.55, equivalent to all other series members except Compound 7 [1]. The compound is predicted to have low gastrointestinal absorption and does not penetrate the blood-brain barrier (BBB), suggesting a low risk of CNS-mediated off-target effects [1]. However, Compound 2 is flagged as a potential P-glycoprotein (P-gp) substrate, a property shared only with Compound 7 in the series, which may have implications for multi-drug resistance experimental designs [1].

Drug-likeness

Context-dependent

Lipinski compliant; TPSA 160 Ų; logP 1.79; predicted P-gp substrate

In silico ADME profile; P-gp flag may require efflux validation

SwissADME prediction; shared only with Compound 7

Evidence Dimension	In silico ADME and drug-likeness parameters
Target Compound Data	TPSA: 160.08 Ų; logP: 1.79; H-bond acceptors: 4; H-bond donors: 2; bioavailability score: 0.55; Lipinski: compliant; BBB penetration: none; GI absorption: low; P-gp substrate: yes
Comparator Or Baseline	Compound 1: TPSA 156.10 Ų, logP 1.66, no P-gp; Compound 3: TPSA 147.98 Ų, logP 1.81, no P-gp; Compound 6: logP 5.49 (1 Lipinski violation); Compound 7: TPSA 205.09, logP −0.79 (1 Lipinski violation), P-gp substrate
Quantified Difference	TPSA 2.5% higher than Compound 1, 8.2% higher than Compound 3; logP intermediate within the series; unique combination of Lipinski compliance and P-gp substrate liability vs. Compound 1 and 3
Conditions	SwissADME web server predictions; in silico computation based on molecular structure

Why This Matters

For in vivo pharmacology experiments, Egfr-IN-75 offers a superior balance of drug-likeness metrics compared to Compounds 6 and 7 (which violate Lipinski rules), while the P-gp substrate flag—absent in Compounds 1 and 3—provides a defined variable for mechanistic efflux transporter studies.

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source

Egfr-IN-75 Application Scenarios

EGFR T790M Resistance Modeling

Egfr-IN-75 is the preferred tool compound for in vitro models of acquired EGFR T790M-mediated tyrosine kinase inhibitor resistance. With an IC₅₀ of 5.02 μM against EGFR T790M—4.27-fold lower than gefitinib's IC₅₀ of 21.44 μM measured in the same HTRF assay—it provides a wider dynamic range for dose-response experiments in T790M-expressing cell lines such as H1975 [1]. The compound's simultaneous equipotent inhibition of EGFR WT (0.28 μM) allows it to serve as a single-agent comparator when studying mutant-selective versus pan-EGFR inhibition strategies [1].

Dual EGFR Inhibition and Antioxidant Activity in Cancer Models

In experimental systems where tumor oxidative status is a measured endpoint—such as ROS-high breast or lung cancer xenograft studies—Egfr-IN-75 uniquely combines EGFR kinase inhibition with a 78% ABTS radical scavenging capacity, the highest in its chemotype [1]. This dual functionality eliminates the need for co-administration of a separate antioxidant agent and reduces confounding variables when dissecting the contribution of EGFR signaling versus redox balance to tumor cell survival [1].

SAR Benchmarking in Thienothiophene Series

For medicinal chemistry programs exploring thieno[2,3-b]thiophene scaffolds, Egfr-IN-75 (Compound 2) serves as the potency reference standard against which new analogs are measured. Its superiority over Compound 1 (EGFR T790M IC₅₀ 7.89 μM, MCF-7 cytotoxicity 8.57 μM) and Compound 3 (EGFR T790M IC₅₀ 7.26 μM, MCF-7 cytotoxicity 8.96 μM) establishes clear activity cliffs linked to the pyrimidodiamine versus pyrimidinone heterocyclic substitution pattern [1]. The published docking coordinates (Met793 dual hydrogen bonding at 2.79 Å and 3.29 Å) provide a validated structural hypothesis for rational design iterations [1].

P-gp Substrate Profiling in MDR Studies

Egfr-IN-75 is computationally predicted to be a P-glycoprotein (P-gp) substrate, a property shared with Compound 7 but absent in Compounds 1 and 3 within the same series [1]. This characteristic makes it a candidate probe for in vitro blood-brain barrier or Caco-2 permeability assays aimed at quantifying P-gp-mediated efflux of thienothiophene EGFR inhibitors. Comparative transport ratio studies using Egfr-IN-75 versus the non-substrate Compound 1 can directly measure the contribution of P-gp efflux to apparent permeability differences [1].

Application

Selection Property

Validation Focus

EGFR T790M resistance model studies

Dual EGFR WT/T790M inhibition profile

T790M gatekeeper mutant response context

Tumor oxidative stress endpoint research

Reported radical scavenging co-activity

ABTS assay redox modulation in EGFR-driven models

Thienothiophene SAR benchmarking

Pyrimidodiamine decoration vs. pyrimidinone analogs

Activity cliff mapping and docking-based design

P-gp efflux transporter studies

Predicted P-gp substrate liability

Efflux ratio validation in permeability assays

• [1] Ahmed SA, Kamel MS, Aboelez MO, Ma X, Al-Karmalawy AA, Mousa SAS, Shokr EK, Abdel-Ghany H, Belal A, El Hamd MA, Al Shehri ZS, El-Remaily MAEA. Thieno[2,3-b]thiophene Derivatives as Potential EGFRWT and EGFRT790M Inhibitors with Antioxidant Activities: Microwave-Assisted Synthesis and Quantitative In Vitro and In Silico Studies. ACS Omega. 2022;7(49):45535-45544. doi:10.1021/acsomega.2c06219. View Source